Cas no 852138-08-0 (ethyl 3-{(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcarbamoyl}propanoate)

• Product Name: ethyl 3-{(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcarbamoyl}propanoate
• CAS No: 852138-08-0
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5839653
• PubChem ID: 4386875
• Update Time: 2023-11-21

ethyl 3-{(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcarbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-(((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)amino)butanoate
• Butanoic acid, 4-oxo-4-[[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]amino]-, ethyl ester
• SR-01000097168
• ethyl 4-oxo-4-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethylamino)butanoate
• SR-01000097168-1
• 852138-08-0
• ethyl 3-{[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]carbamoyl}propanoate
• AKOS024592029
• F0651-0268
• ethyl 3-{(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylcarbamoyl}propanoate

• Inchi： 1S/C19H24N2O3/c1-2-24-19(23)10-9-18(22)20-12-13-7-8-17-15(11-13)14-5-3-4-6-16(14)21-17/h7-8,11,21H,2-6,9-10,12H2,1H3,(H,20,22)
• InChI Key： LCACVGSNFIYEJQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(=O)NCC1C=CC2NC3=C(C=2C=1)CCCC3

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles